Cas no 1203072-16-5 (N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1203072-16-5
• MF: C₁₆H₁₈FN₃O₂
• MW: 303.331427097321
• CID: 6103988
• PubChem ID: 45536147
• Update Time: 2025-10-24

N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-tert-butyl-1-[(4-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• N-(tert-butyl)-1-(4-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-tert-butyl-1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F5320-0182
• AKOS024506668
• 1203072-16-5

• Inchi： 1S/C16H18FN3O2/c1-16(2,3)18-15(22)13-8-9-14(21)20(19-13)10-11-4-6-12(17)7-5-11/h4-9H,10H2,1-3H3,(H,18,22)
• InChI Key： JPINIUGCJZHWBK-UHFFFAOYSA-N
• SMILES： C1(C(NC(C)(C)C)=O)=NN(CC2=CC=C(F)C=C2)C(=O)C=C1

Computed Properties

• Exact Mass: 303.13830499g/mol
• Monoisotopic Mass: 303.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Additional information on N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1203072-16-5)

N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1203072-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyridazine core and fluorophenyl substituent, exhibits potential applications in drug discovery and material science. Its structural complexity and functional groups make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's carboxamide moiety and tert-butyl group contribute to its stability and bioavailability, which are critical factors in medicinal chemistry. Recent studies highlight its role as a precursor or intermediate in synthesizing compounds with potential therapeutic effects. Given the rising demand for fluorinated compounds in pharmaceuticals—driven by their enhanced metabolic stability and membrane permeability—this molecule aligns with current trends in drug development.

In the context of AI-driven drug discovery, N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide is often discussed in computational chemistry forums. Researchers leverage machine learning models to predict its interactions with biological targets, addressing common queries like "How does fluorination affect drug potency?" or "What are the synthetic routes for pyridazine derivatives?" These topics resonate with audiences seeking cutting-edge insights into molecular design.

From an industrial perspective, the compound's CAS No. 1203072-16-5 serves as a unique identifier in regulatory and safety databases, ensuring precise tracking in supply chains. Its synthesis often involves palladium-catalyzed cross-coupling or microwave-assisted reactions, techniques frequently searched by organic chemists optimizing scalable production. The inclusion of green chemistry principles in its synthesis is another hot topic, reflecting the industry's shift toward sustainable practices.

Beyond pharmaceuticals, N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide may find applications in agrochemicals, particularly in designing herbicides or pesticides with improved selectivity. Its dihydropyridazine scaffold is analogous to bioactive motifs found in commercial agrochemicals, sparking interest in patent literature and R&D reports.

For researchers analyzing structure-activity relationships (SAR), this compound offers a versatile template. Modifications to its fluorophenyl or tert-butyl groups can yield derivatives with tailored properties, a strategy aligned with fragment-based drug design. Such discussions frequently appear in peer-reviewed journals, reinforcing the compound's relevance in academic and industrial settings.

In summary, N-tert-butyl-1-(4-fluorophenyl)methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1203072-16-5) represents a compelling case study in modern chemistry. Its multifaceted applications, coupled with trending topics like AI in molecular design and sustainable synthesis, position it as a valuable subject for both novice and expert audiences. As research progresses, this compound may unlock new avenues in therapeutic and agricultural innovation.